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Compound of Interest

Compound Name: 4-Methoxycinnamyl alcohol

Cat. No.: B162055

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Methoxycinnamyl alcohol. The information is curated for professionals in
research and development, with a focus on data presentation, experimental context, and visual
representation of key processes.

Core Physicochemical Data

4-Methoxycinnamyl alcohol, also known as (E)-3-(4-methoxyphenyl)prop-2-en-1-ol, is a
phenylpropanoid that has been isolated from natural sources such as Foeniculum vulgare and
the rhizomes of Etlingera pavieana.[1][2][3] It is recognized for its potential biological activities,
including cytotoxic effects against various cancer cell lines.[4][5] The following table
summarizes its key physicochemical properties.
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Property Value Source
Molecular Formula C10H1202 [316]1[71[8]
Molecular Weight 164.20 g/mol [31[61[7]
CAS Number 53484-50-7 [1][8][9][10]
Appearance Powder [3119][10]
Purity >97% [2][4][8][10]
Boiling Point 315.70 °C (estimated) [6]
Flash Point 146.70 °C (estimated) [6]
Water: 4822 mg/L @ 25 °C
(estimated) Organic Solvents:
Solubility Soluble in Chloroform, [L][3][6][10]
Dichloromethane, Ethyl
Acetate, DMSO, Acetone.
logP (o/w) 1.640 (estimated) [6]
XlogP3 2.10 (estimated) [2][6]

Experimental Protocols

The characterization of 4-Methoxycinnamyl alcohol involves standard analytical techniques

to confirm its identity, purity, and structure.

a. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To elucidate the carbon-hydrogen framework of the molecule.

o Methodology:

o A sample of 4-Methoxycinnamyl alcohol is dissolved in a deuterated solvent, such as

Chloroform-d (CDCls).

o The solution is placed in an NMR tube.

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.chemfaces.com/natural/4-Methoxycinnamyl-alcohol-CFN89230.html
https://www.thegoodscentscompany.com/data/rw1417621.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FSK5U9XVC3
https://www.achemblock.com/y224366-4-methoxycinnamyl-alcohol.html
https://www.chemfaces.com/natural/4-Methoxycinnamyl-alcohol-CFN89230.html
https://www.thegoodscentscompany.com/data/rw1417621.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FSK5U9XVC3
https://www.biocrick.com/4-Methoxycinnamyl-alcohol-BCN7515.html
https://www.achemblock.com/y224366-4-methoxycinnamyl-alcohol.html
https://www.biocrick.com/download/document/BCN7515/datasheet.pdf
https://www.chemfaces.com/coa/4-Methoxycinnamyl-alcohol-CFN89230-COA.pdf
https://www.chemfaces.com/natural/4-Methoxycinnamyl-alcohol-CFN89230.html
https://www.biocrick.com/download/document/BCN7515/datasheet.pdf
https://www.chemfaces.com/coa/4-Methoxycinnamyl-alcohol-CFN89230-COA.pdf
https://www.thegoodscentscompany.com/data/rw1462601.html
https://www.molnova.com/en/ProductsThr/4-Methoxycinnamyl%20alcohol.html
https://www.achemblock.com/y224366-4-methoxycinnamyl-alcohol.html
https://www.chemfaces.com/coa/4-Methoxycinnamyl-alcohol-CFN89230-COA.pdf
https://www.thegoodscentscompany.com/data/rw1417621.html
https://www.thegoodscentscompany.com/data/rw1417621.html
https://www.biocrick.com/4-Methoxycinnamyl-alcohol-BCN7515.html
https://www.chemfaces.com/natural/4-Methoxycinnamyl-alcohol-CFN89230.html
https://www.thegoodscentscompany.com/data/rw1417621.html
https://www.chemfaces.com/coa/4-Methoxycinnamyl-alcohol-CFN89230-COA.pdf
https://www.thegoodscentscompany.com/data/rw1417621.html
https://www.thegoodscentscompany.com/data/rw1462601.html
https://www.thegoodscentscompany.com/data/rw1417621.html
https://www.benchchem.com/product/b162055?utm_src=pdf-body
https://www.benchchem.com/product/b162055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o H NMR and 3C NMR spectra are acquired using a high-field NMR spectrometer (e.g.,
400 MHz).[11]

o Chemical shifts (d) are reported in parts per million (ppm) relative to an internal standard,
typically tetramethylsilane (TMS) or the residual solvent peak.[11]

o Data analysis involves interpreting the chemical shifts, integration values (for *H NMR),
and coupling constants (J) to assign protons and carbons to the molecular structure.

b. Infrared (IR) Spectroscopy
o Objective: To identify the functional groups present in the molecule.
o Methodology:

o A small amount of the solid sample can be analyzed directly using an Attenuated Total
Reflectance (ATR) accessory on an FTIR spectrometer.

o Alternatively, the sample can be prepared as a KBr pellet or as a mull in Nujol.

o The spectrometer scans the sample with infrared radiation, and the resulting spectrum
shows absorption bands corresponding to specific vibrational frequencies of the functional
groups (e.g., O-H stretch for the alcohol, C=C stretch for the alkene and aromatic ring, and
C-O stretch for the ether).

c. Mass Spectrometry (MS)
» Objective: To determine the molecular weight and fragmentation pattern of the molecule.
e Methodology:

o The sample is introduced into the mass spectrometer, often via Gas Chromatography
(GC-MS) for volatile compounds.

o The molecules are ionized, commonly using Electron lonization (El).

o The instrument separates the resulting ions based on their mass-to-charge ratio (m/z).
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o The resulting mass spectrum will show a molecular ion peak corresponding to the
molecular weight of 4-Methoxycinnamyl alcohol (164.20 g/mol ), along with fragment
ions that can be used to deduce the structure.

d. High-Performance Liquid Chromatography (HPLC)
e Objective: To determine the purity of the compound.[4]
o Methodology:

o A solution of 4-Methoxycinnamyl alcohol is prepared in a suitable solvent (e.g.,
acetonitrile or methanol).

o The solution is injected into an HPLC system equipped with a suitable column (e.g., C18
reverse-phase).

o A mobile phase (a mixture of solvents like acetonitrile and water) is pumped through the
column to separate the components of the sample.

o Adetector (e.g., UV-Vis) is used to detect the compound as it elutes from the column.

o The purity is determined by the relative area of the peak corresponding to 4-
Methoxycinnamyl alcohol in the resulting chromatogram.

Synthesis and Characterization Workflow

4-Methoxycinnamyl alcohol can be synthesized via the reduction of 4-
methoxycinnamaldehyde. The general workflow for its synthesis and subsequent
characterization is outlined below.
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Caption: General workflow for the synthesis and characterization of 4-Methoxycinnamyl
alcohol.
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Biological Activity Workflow: Cytotoxicity
Assessment

Research has shown that 4-Methoxycinnamyl alcohol exhibits cytotoxic activity against
cancer cell lines such as MCF-7, HeLa, and DU145.[4][5] Studies suggest it induces cell
necrosis rather than apoptosis.[4][5] The following diagram illustrates a typical workflow for
assessing the cytotoxic effects of a compound.
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Caption: Conceptual workflow for investigating the cytotoxic effects of a chemical compound.

Safety and Handling
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While specific GHS classification for 4-Methoxycinnamyl alcohol is not consistently found,
general laboratory safety precautions for handling chemical powders should be observed. For
the related compound, 4-Methoxybenzyl alcohol, safety data indicates it can cause skin and
serious eye irritation, and may cause an allergic skin reaction.[12][13]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side-shields, and a lab coat.[13][14]

o Handling: Avoid breathing dust, fumes, or vapors.[12] Handle in a well-ventilated area. Wash
hands thoroughly after handling.[12]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[9]

e First Aid:

[e]

In case of eye contact: Rinse cautiously with water for several minutes.[12][13]

o

In case of skin contact: Wash with plenty of soap and water.[12][13]

[¢]

If inhaled: Move person to fresh air.[13]

o If swallowed: Rinse mouth with water.[13]

For all exposures, seek medical attention if symptoms persist.[13] This information is for
research purposes only and the compound is not for human or veterinary use.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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